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Introduction

Sodium oxamate, the sodium salt of oxamic acid, is a structural analog of pyruvate that acts as

a competitive inhibitor of lactate dehydrogenase (LDH), with a particular specificity for the LDH-

A isoform.[1][2][3] By blocking the conversion of pyruvate to lactate, sodium oxamate disrupts

aerobic glycolysis, a metabolic pathway frequently upregulated in cancer cells (the Warburg

effect).[4][5][6] This mechanism of action makes it a valuable tool in cancer research, with

studies demonstrating its ability to induce cell cycle arrest, apoptosis, and enhance the efficacy

of radiation therapy in various cancer models.[1][7][8][9][10] These application notes provide

detailed protocols for the preparation and dissolution of sodium oxamate for research use.

Chemical and Physical Properties
A summary of the key chemical and physical properties of sodium oxamate is presented in the

table below for easy reference.
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Property Value Source(s)

Synonyms

Oxamic acid sodium salt,

Aminooxoacetic acid sodium

salt

[1][4][11]

Molecular Formula C₂H₂NNaO₃ [4]

Molecular Weight 111.03 g/mol [4][12]

Appearance Crystalline solid, powder [4]

Purity ≥95% to ≥98% [4]

Melting Point >300 °C [12]

Solubility in Water
10 mg/mL, 25.5 mg/mL, 50

mg/mL
[3][4][12][13]

Solubility in PBS (pH 7.2) Approx. 10 mg/mL [4]

Insolubility Insoluble in DMSO [1]

Storage and Stability
Proper storage of sodium oxamate is crucial to maintain its integrity and activity.

Form
Storage
Temperature

Stability Source(s)

Powder
Room temperature or

-20°C

≥4 years (RT), 3 years

(-20°C)
[1][4][11]

Aqueous Stock

Solution
-20°C or -80°C

1 month (-20°C), 1

year (-80°C)
[1][2][7]

Aqueous Solution

(short-term)

Not recommended for

more than one day
[4]

Note: It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.

[1][2] For in vivo studies, freshly prepared formulations are optimal.[11]
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Experimental Protocols
Protocol 1: Preparation of a 1 M Aqueous Stock Solution
This protocol describes the preparation of a 1 M stock solution of sodium oxamate in water.

Materials:

Sodium oxamate powder

Sterile, nuclease-free water

Sterile conical tubes (15 mL or 50 mL)

Vortex mixer

Sterile 0.22 µm filter

Sterile microcentrifuge tubes for aliquoting

Procedure:

Weighing: Accurately weigh out 111.03 mg of sodium oxamate powder and transfer it to a

sterile conical tube. This amount will yield 1 mL of a 1 M solution. Adjust the mass and

volume as needed for your experimental requirements.

Dissolution: Add a portion of the sterile water to the conical tube (e.g., 0.8 mL for a final

volume of 1 mL).

Mixing: Vortex the solution until the sodium oxamate is completely dissolved. The solution

should be clear and colorless.[12] If dissolution is slow, gentle warming or sonication can be

used to aid the process.[3][7]

Volume Adjustment: Add sterile water to reach the final desired volume (e.g., 1 mL).

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm filter into a new

sterile tube.[7]
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Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. Store the aliquots at -20°C for up to one month or -80°C for up

to one year.[1][2][7]

Protocol 2: Preparation of a Working Solution for Cell
Culture
This protocol details the dilution of the 1 M stock solution to a working concentration for use in

cell-based assays.

Materials:

1 M Sodium oxamate stock solution (from Protocol 1)

Appropriate cell culture medium

Sterile tubes

Procedure:

Thawing: Thaw an aliquot of the 1 M sodium oxamate stock solution at room temperature.

Dilution: Dilute the stock solution to the desired final concentration using the appropriate cell

culture medium. For example, to prepare 10 mL of a 50 mM working solution, add 500 µL of

the 1 M stock solution to 9.5 mL of cell culture medium.

Mixing: Gently mix the working solution by inverting the tube or pipetting up and down.

Application: The freshly prepared working solution is now ready to be added to your cell

cultures.

Note on Concentrations for In Vitro Studies: The effective concentration of sodium oxamate
can vary significantly between cell lines. Typical concentrations used in research range from

the low millimolar (mM) to 100 mM.[3][7][8][9] It is recommended to perform a dose-response

experiment to determine the optimal concentration for your specific cell line and experimental

conditions.
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Visualized Workflows and Pathways
Experimental Workflow for Sodium Oxamate Solution
Preparation
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Workflow for Preparing Sodium Oxamate Solution
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Sodium Oxamate's Inhibition of LDH-A Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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